Cas no 946259-05-8 (N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide)

• Product Name: N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide
• CAS No: 946259-05-8
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 5513742
• Update Time: 2025-10-24

N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)amino]sulfonyl]-3-methylphenyl]-
• N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide

• Inchi： 1S/C25H25N3O4S/c1-17-15-21(26-18(2)29)11-13-24(17)33(31,32)27-22-10-12-23-20(16-22)9-6-14-28(23)25(30)19-7-4-3-5-8-19/h3-5,7-8,10-13,15-16,27H,6,9,14H2,1-2H3,(H,26,29)
• InChI Key： WISJADDAVXUSSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)C(C)=C1)(=O)C

Additional information on N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide

Comprehensive Overview of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide (CAS No. 946259-05-8)

N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide, identified by its CAS No. 946259-05-8, is a specialized organic compound with a complex molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both sulfamoyl and acetamide functional groups in its structure makes it a subject of interest for drug discovery and development.

Researchers and industry professionals often search for information on N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide to understand its synthesis, properties, and potential applications. The compound's tetrahydroquinoline core is particularly noteworthy, as it is a common scaffold in many bioactive molecules. This structural motif is frequently explored in the context of central nervous system (CNS) disorders, anti-inflammatory agents, and enzyme inhibitors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide fits into this trend due to its potential as a lead compound for developing new drugs. Its sulfonamide group is particularly relevant, as sulfonamides are known for their broad-spectrum biological activities, including antibacterial and antiviral properties.

The synthesis of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the benzoylation of the tetrahydroquinoline ring, followed by the introduction of the sulfamoyl and acetamide moieties. Researchers often optimize these steps to improve yield and purity, which are critical for pharmaceutical applications.

From a pharmacological perspective, the compound's potential interactions with biological targets are a hot topic. Its tetrahydroquinoline core may interact with G-protein-coupled receptors (GPCRs) or ion channels, which are common targets for CNS drugs. Additionally, the sulfamoyl group could confer inhibitory activity against enzymes like carbonic anhydrases, which are implicated in various diseases.

In the context of drug discovery, N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide represents a promising candidate for further optimization. Medicinal chemists often modify such compounds to enhance their bioavailability, selectivity, and potency. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its potential applications. These properties influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion), which is a key consideration in drug development. Researchers often conduct in vitro and in vivo studies to evaluate these parameters.

Given the growing interest in personalized medicine, N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide could play a role in developing tailored therapies. Its structural versatility allows for modifications that could target specific patient populations or disease subtypes. This aligns with the broader trend toward precision oncology and neurodegenerative disease research.

In summary, N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide (CAS No. 946259-05-8) is a compound of significant interest in modern drug discovery. Its unique structure, combined with its potential biological activities, makes it a valuable subject for ongoing research. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds like this will remain at the forefront of innovation.